Cas no 1170161-18-8 (N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide)

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide structure
1170161-18-8 structure
Product Name:N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide
CAS No:1170161-18-8
MF:C13H10BrN3O4
MW:352.140202045441
CID:6022334
PubChem ID:43972617
Update Time:2024-01-16

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide
    • 3-Furancarboxamide, N-[5-(5-bromo-2-furanyl)-1,3,4-oxadiazol-2-yl]-2,5-dimethyl-
    • N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,5-dimethylfuran-3-carboxamide
    • F1374-2436
    • N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylfuran-3-carboxamide
    • 1170161-18-8
    • AKOS024608192
    • Inchi: 1S/C13H10BrN3O4/c1-6-5-8(7(2)19-6)11(18)15-13-17-16-12(21-13)9-3-4-10(14)20-9/h3-5H,1-2H3,(H,15,17,18)
    • InChI Key: UQTWRENGTQZWAB-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NC2=NN=C(C3=CC=C(Br)O3)O2)=O)=C1C

Computed Properties

  • Exact Mass: 350.98547g/mol
  • Monoisotopic Mass: 350.98547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 94.3Ų

Experimental Properties

  • Density: 1.621±0.06 g/cm3(Predicted)
  • pka: 10.59±0.70(Predicted)

N-5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide Pricemore >>

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